(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-1-carboxylic acid

• IUPAC Name: (1R,3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2,3-dihydro-1H-indene-1-carboxylic acid
• InChI: InChI=1S/C25H21NO4/c27-24(28)21-13-23(20-12-6-5-11-19(20)21)26-25(29)30-14-22-17-9-3-1-7-15(17)16-8-2-4-10-18(16)22/h1-12,21-23H,13-14H2,(H,26,29)(H,27,28)/t21-,23+/m1/s1
• InChI Key: ASVZIEVAFBQBPI-GGAORHGYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2C1NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Isomeric SMILES: C1[C@H](C2=CC=CC=C2[C@H]1NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• CAS RN: 2137786-49-1

Description

The compound contains a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis. The Fmoc group serves as a protective group for amino acids and is removed during the final steps of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the Fmoc group and the indene ring system. The stereochemistry at the 1R and 3S positions would also add to this complexity.

Chemical Reactions Analysis

In terms of reactivity, the Fmoc group can be removed under mildly basic conditions, which would then expose the amino group for further reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the Fmoc group and the indene ring system. It would likely be solid at room temperature.

Scientific Research Applications

Electrocatalysis

The design and synthesis of materials for electrocatalysis play a crucial role in sustainable energy conversion and storage. Researchers have investigated the potential of this compound as an electrocatalyst due to its unique structure and functional groups. Key factors influencing its activity and stability include the fluorene moiety, carbonyl group, and the indene core. .

Anticancer Potential

Although limited studies exist, the compound’s unique structure suggests potential anticancer activity. Researchers explore its effects on cancer cell lines, apoptosis pathways, and tumor growth inhibition. Further investigations are needed to elucidate its mechanisms and optimize its therapeutic potential.

These applications highlight the versatility and promise of (1R,3S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2,3-dihydro-1H-indene-1-carboxylic acid in various scientific domains. .

Mechanism of Action

Without specific information on the compound, it’s difficult to predict its mechanism of action. If it’s a part of a larger peptide structure, its activity would likely depend on the structure and sequence of the entire peptide.

Future Directions

The use of Fmoc-protected amino acids in peptide synthesis is a well-established field. Future research could potentially involve the synthesis of novel peptides using this compound as a building block.